Cas no 187970-02-1 (3-(2-thienyl)-1,2,4-oxadiazol-5-ylmethanol)

• Product Name: 3-(2-thienyl)-1,2,4-oxadiazol-5-ylmethanol
• CAS No: 187970-02-1
• MF: C₇H₆N₂O₂S
• MW: 182.199739933014
• MDL: MFCD08442673
• CID: 1087042
• PubChem ID: 16769480
• Update Time: 2025-11-02

3-(2-thienyl)-1,2,4-oxadiazol-5-ylmethanol Chemical and Physical Properties

Names and Identifiers

• (3-(Thiophen-2-yl)-1,2,4-oxadiazol-5-yl)methanol
• [3-(2-Thienyl)-1,2,4-oxadiazol-5-yl]methanol
• [3-(2-thienyl)-1,2,4-oxadiazol-5-yl]methanol(SALTDATA: FREE)
• (3-THIEN-2-YL-1,2,4-OXADIAZOL-5-YL)METHANOL
• (3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)methanol
• 187970-02-1
• SCHEMBL8888284
• [3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methanol
• MFCD08442673
• BS-37398
• AKOS000125655
• 3-(2-thienyl)-1,2,4-oxadiazol-5-ylmethanol

• MDL： MFCD08442673
• Inchi： 1S/C7H6N2O2S/c10-4-6-8-7(9-11-6)5-2-1-3-12-5/h1-3,10H,4H2
• InChI Key： NURQVSUZJLTVMN-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=NOC(CO)=N1

Computed Properties

• Exact Mass: 182.01499861g/mol
• Monoisotopic Mass: 182.01499861g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 87.4Ų

Additional information on 3-(2-thienyl)-1,2,4-oxadiazol-5-ylmethanol

3-(2-Thienyl)-1,2,4-Oxadiazol-5-Ylmethanol: A Versatile Heterocyclic Compound with Emerging Applications

The chemical compound 3-(2-thienyl)-1,2,4-oxadiazol-5-ylmethanol (CAS No. 187970-02-1) represents an intriguing heterocyclic structure that has gained increasing attention in pharmaceutical research and material science. This thienyl-oxadiazole derivative combines the unique electronic properties of thiophene with the structural stability of the 1,2,4-oxadiazole ring, creating a molecule with remarkable potential for various applications.

Chemically classified as a heterocyclic alcohol, this compound features a molecular weight of 196.22 g/mol and the molecular formula C₇H₆N₂O₂S. The presence of both thiophene and 1,2,4-oxadiazole moieties in its structure contributes to its interesting electronic properties, making it valuable for research in organic electronics and medicinal chemistry.

Recent studies highlight the growing importance of 3-(2-thienyl)-1,2,4-oxadiazol-5-ylmethanol in drug discovery programs. Its structural features make it an excellent scaffold for developing novel therapeutic agents, particularly in areas addressing neurological disorders and inflammatory conditions. Researchers are particularly interested in its potential as a bioisostere for various pharmacophores in medicinal chemistry.

The thienyl-oxadiazole methanol derivative has shown promise in materials science applications as well. Its conjugated system and ability to form stable thin films make it interesting for organic semiconductor research. Many scientists are investigating its potential in organic light-emitting diodes (OLEDs) and organic photovoltaic cells, where its electron-transporting properties could prove valuable.

From a synthetic chemistry perspective, 3-(2-thienyl)-1,2,4-oxadiazol-5-ylmethanol serves as an important intermediate for more complex molecular architectures. Its hydroxymethyl group provides a convenient handle for further functionalization, allowing chemists to create diverse derivatives for structure-activity relationship studies.

Current market trends indicate growing demand for specialized heterocyclic building blocks like this compound. Pharmaceutical companies and research institutions are increasingly seeking such molecules for their drug discovery pipelines. The unique combination of thiophene and oxadiazole rings in this structure offers distinct advantages in terms of metabolic stability and binding affinity.

In analytical chemistry, 3-(2-thienyl)-1,2,4-oxadiazol-5-ylmethanol presents interesting challenges and opportunities. Its UV-Vis absorption characteristics and fluorescence properties make it potentially useful as a molecular probe or fluorescent tag in biochemical assays. Researchers are exploring its application in sensor development and bioimaging techniques.

The compound's stability profile and synthetic accessibility have made it a subject of numerous recent publications. Scientists are particularly interested in optimizing its green synthesis routes to improve yield and reduce environmental impact. This aligns with the current focus on sustainable chemistry practices in both academic and industrial settings.

Quality control of 3-(2-thienyl)-1,2,4-oxadiazol-5-ylmethanol typically involves advanced analytical techniques including HPLC, NMR spectroscopy, and mass spectrometry. The compound's purity is crucial for research applications, especially in pharmaceutical development where impurity profiles can significantly impact biological activity.

Future research directions for this thienyl-oxadiazole derivative may include exploration of its coordination chemistry with various metals, development of polymeric materials incorporating its structure, and further investigation of its biological activity profile. The compound's versatility ensures it will remain an important subject of study across multiple chemistry disciplines.

For researchers working with 3-(2-thienyl)-1,2,4-oxadiazol-5-ylmethanol, proper handling and storage recommendations include protection from moisture and light, with ideal storage conditions at 2-8°C under inert atmosphere. While not classified as hazardous, standard laboratory safety protocols should always be followed when handling this or any chemical substance.

The commercial availability of 3-(2-thienyl)-1,2,4-oxadiazol-5-ylmethanol has improved in recent years, with several specialty chemical suppliers now offering this compound in various quantities. Pricing typically reflects its status as a research-grade material with high purity specifications required for pharmaceutical applications.

Patent literature reveals growing intellectual property activity surrounding thienyl-oxadiazole derivatives, particularly in medicinal chemistry applications. This suggests that 3-(2-thienyl)-1,2,4-oxadiazol-5-ylmethanol and its analogs may become increasingly important in developing new therapeutic agents in coming years.

In conclusion, 3-(2-thienyl)-1,2,4-oxadiazol-5-ylmethanol (CAS No. 187970-02-1) represents a fascinating example of modern heterocyclic chemistry with diverse potential applications. Its unique structural features and adaptable chemistry ensure it will remain an important compound for researchers across multiple disciplines, from medicinal chemistry to materials science.